Cas no 80501-26-4 (CALCIUM DIACRYLATE)

CALCIUM DIACRYLATE structure
Product name:CALCIUM DIACRYLATE
CAS No:80501-26-4
MF:C6H6CaO4
MW:182.18744134903
CID:891715
CALCIUM DIACRYLATE Chemical and Physical Properties
Names and Identifiers
-
- CALCIUM DIACRYLATE
- 2-Propenoic acid, calcium salt (2:1)
- Einecs 228-547-2
-
- Inchi: 1S/2C3H4O2.Ca/c2*1-2-3(4)5;/h2*2H,1H2,(H,4,5);/q;;+2/p-2
- InChI Key: TXTCTCUXLQYGLA-UHFFFAOYSA-L
- SMILES: [Ca+2].C([O-])(=O)C=C.C([O-])(=O)C=C
Computed Properties
- Exact Mass: 181.989
- Monoisotopic Mass: 181.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 50.4
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3A^2
Experimental Properties
- Density: 1.063
- Melting Point: 12.5 deg C
- Boiling Point: 141°C at 760 mmHg
- Flash Point: 61.6°C
- PSA: 52.60000
- LogP: 0.35980
CALCIUM DIACRYLATE Related Literature
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Lin Huang,Ming Hui Wai,Sibudjing Kawi React. Chem. Eng. 2023 8 502
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C. H. Bamford,G. C. Eastmond Q. Rev. Chem. Soc. 1969 23 271
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Lili Zhang,De Sheng Theng,Yonghua Du,Shibo Xi,Lin Huang,Feng Gao,Chuan Wang,Luwei Chen,Armando Borgna Catal. Sci. Technol. 2017 7 6101
80501-26-4 (CALCIUM DIACRYLATE) Related Products
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